Cas no 62585-43-7 (Propanenitrile, 3-[[6-(acetyloxy)hexyl]oxy]-)

Propanenitrile, 3-[[6-(acetyloxy)hexyl]oxy]- structure
62585-43-7 structure
Product Name:Propanenitrile, 3-[[6-(acetyloxy)hexyl]oxy]-
CAS No:62585-43-7
MF:C11H19NO3
MW:213.273463487625
CID:439088
PubChem ID:71384933
Update Time:2025-04-19

Propanenitrile, 3-[[6-(acetyloxy)hexyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 3-[[6-(acetyloxy)hexyl]oxy]-
    • 6-(2-cyanoethoxy)hexyl acetate
    • 62585-43-7
    • DTXSID90807181
    • Inchi: 1S/C11H19NO3/c1-11(13)15-10-5-3-2-4-8-14-9-6-7-12/h2-6,8-10H2,1H3
    • InChI Key: TWFIQOJNCVYWGM-UHFFFAOYSA-N
    • SMILES: O(CCC#N)CCCCCCOC(C)=O

Computed Properties

  • Exact Mass: 213.13657
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • PSA: 59.32
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